N-isopropyl-2-((5-(4-methoxyphenyl)-1-phenyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: 2-[5-(4-methoxyphenyl)-1-phenylimidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C21H23N3O2S/c1-15(2)23-20(25)14-27-21-22-13-19(16-9-11-18(26-3)12-10-16)24(21)17-7-5-4-6-8-17/h4-13,15H,14H2,1-3H3,(H,23,25)
• InChI Key: FWXRHFCDUOVKIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CSC1=NC=C(N1C2=CC=CC=C2)C3=CC=C(C=C3)OC
• Molecular Formula: C21H23N3O2S
• Molecular Weight: 381.5 g/mol

Description

N-isopropyl-2-((5-(4-methoxyphenyl)-1-phenyl-1H-imidazol-2-yl)thio)acetamide, also known as compound 29, is a novel chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

PET Tracers in Imaging

N-Isopropyl-2-((5-(4-methoxyphenyl)-1-phenyl-1H-imidazol-2-yl)thio)acetamide is explored for its application in developing PET tracers. The synthesis of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives, including compounds structurally similar to the one , has been achieved. These derivatives have been evaluated as potential PET tracers for imaging of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1), offering insights into their potential use in diagnostic imaging (Gao, Wang, & Zheng, 2016).

Modifiers of Liver Microsomal Drug Metabolism

Research on 1-arylimidazoles, which include compounds similar to N-isopropyl-2-((5-(4-methoxyphenyl)-1-phenyl-1H-imidazol-2-yl)thio)acetamide, has shown that they are inhibitors of several oxidative drug-metabolizing enzyme systems in rat liver microsomes. These compounds influence the metabolism of other drugs and substances within the liver, potentially affecting their efficacy and duration of action (Leibman & Ortiz, 1973).

H3-Receptor Histamine Antagonists

Compounds structurally related to N-isopropyl-2-((5-(4-methoxyphenyl)-1-phenyl-1H-imidazol-2-yl)thio)acetamide have been synthesized and evaluated for their efficacy as H3-receptor histamine antagonists. These compounds exhibit potential for therapeutic applications in conditions where modulation of histamine activity is beneficial (Ganellin et al., 1996).

Carbonic Anhydrase Inhibitors

A study on arenesulfonyl-2-imidazolidinones, which are similar in structure to N-isopropyl-2-((5-(4-methoxyphenyl)-1-phenyl-1H-imidazol-2-yl)thio)acetamide, has shown that these compounds can act as inhibitors of the enzyme carbonic anhydrase. This enzyme plays a role in pH regulation, and its inhibition could have various therapeutic applications (Abdel-Aziz et al., 2015).

Anticancer and Antiviral Activities

Several studies have explored the potential of compounds similar to N-isopropyl-2-((5-(4-methoxyphenyl)-1-phenyl-1H-imidazol-2-yl)thio)acetamide in anticancer and antiviral therapies. These studies have demonstrated significant activity against various cancer cell lines and certain viral strains, indicating the potential for these compounds in developing new therapeutic agents (Havrylyuk et al., 2013).